Cas no 6939-93-1 (4-Bromoisophthalic acid)

• Product Name: 4-Bromoisophthalic acid
• CAS No: 6939-93-1
• MF: C₈H₅BrO₄
• MW: 245.026901960373
• MDL: MFCD00002404
• CID: 47093
• PubChem ID: 81361
• Update Time: 2025-05-20

4-Bromoisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisophthalic acid
• 4-Bromobenzene-1,3-dicarboxylic acid
• 2-BROMOBENZENE-1,5-DICARBOXYLIC ACID
• 4-Bromo-1,3-benzenedicarboxylic acid
• 1,3-Benzenedicarboxylic acid, 4-bromo-
• 4-Bromoisophthalicacid
• MSQIEZXCNYUWHN-UHFFFAOYSA-N
• PubChem12479
• TimTec1_004155
• CHEMWISH IC03530
• KSC354C4D
• MSQIEZXCNYUWHN-UHFFFAOYSA-
• HMS1545M19
• NSC38770
• BC
• BCP27345
• EN300-124683
• SCHEMBL70653
• 6939-93-1
• FT-0617894
• 4-Bromoisophthalic acid, 95%
• MFCD00002404
• UNII-AB8MA69VHG
• CK2162
• PS-4840
• InChI=1/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• NS00036841
• NSC 38770
• A15758
• EINECS 230-078-3
• AKOS015835303
• J-514821
• AB8MA69VHG
• CS-0008439
• B1260
• NSC-38770
• SY048475
• DTXSID50219509
• AC-509/25001970
• AMY28419
• FB70693
• 230-078-3
• DTXCID50142000
• DB-055270

• MDL： MFCD00002404
• Inchi： 1S/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： MSQIEZXCNYUWHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1C(=O)O
• BRN： 1959392

Computed Properties

• Exact Mass: 243.93700
• Monoisotopic Mass: 243.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not available
• Density: 1.8281 (rough estimate)
• Melting Point: 297-299 °C (lit.)
• Boiling Point: 430.6°C at 760 mmHg
• Flash Point: 214.2°C
• Refractive Index: 1.4490 (estimate)
• PSA: 74.60000
• LogP: 1.84550
• Solubility: Not available

4-Bromoisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Bromoisophthalic acid

4-Bromoisophthalic Acid: A Comprehensive Overview

4-Bromoisophthalic acid, also known by its CAS number CAS 6939-93-1, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C8H5BrO4, is an aromatic dicarboxylic acid with a bromine substituent at the para position. The presence of the bromine atom imparts unique chemical properties, making it a valuable material in various applications.

The synthesis of 4-bromoisophthalic acid involves several methods, including bromination of isophthalic acid derivatives and subsequent purification steps. Recent advancements in synthetic chemistry have focused on optimizing these processes to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

In terms of physical properties, 4-bromoisophthalic acid exhibits a melting point around 280°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, particularly its behavior under thermal and oxidative stress. These studies have revealed its suitability for high-temperature applications and its resistance to degradation in harsh environments.

The application of 4-bromoisophthalic acid spans multiple domains. In materials science, it serves as a precursor for polyamides and polyesters, contributing to the development of high-performance polymers. Recent research has highlighted its role in creating bio-based materials with enhanced mechanical properties. Additionally, in pharmaceuticals, this compound has been explored as an intermediate in drug synthesis, particularly in the development of anti-inflammatory agents.

In the realm of electronics, 4-bromoisophthalic acid finds application as a building block for liquid crystal polymers (LCPs). These polymers are crucial for advanced electronic devices due to their excellent thermal stability and dielectric properties. Cutting-edge studies have demonstrated how modifying the bromine substituent can further tailor the electronic properties of LCPs for specific applications.

The environmental impact of 4-bromoisophthalic acid has also garnered attention. Researchers have investigated its biodegradability and potential toxicity to aquatic life. Findings suggest that while it is not inherently toxic at low concentrations, proper disposal protocols are essential to prevent ecological harm.

In conclusion, 4-bromoisophthalic acid (CAS 6939-93-1) stands as a versatile compound with diverse applications across industries. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemistry and materials science.